[1,2,4]Triazolo[4,3-a]pyridine-8-carboxylic acid dihydrate

• IUPAC Name: [1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid;dihydrate
• InChI: InChI=1S/C7H5N3O2.2H2O/c11-7(12)5-2-1-3-10-4-8-9-6(5)10;;/h1-4H,(H,11,12);2*1H2
• InChI Key: PHBJWVWRQXTFLC-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C=NN=C2C(=C1)C(=O)O.O.O
• Molecular Formula: C7H9N3O4
• Molecular Weight: 199.16 g/mol
• CAS No.: 1609404-05-8

Description

“[1,2,4]Triazolo[4,3-a]pyridine-8-carboxylic acid” is a chemical compound with the molecular formula C7H5N3O2. It is a pale yellow solid.

Molecular Structure Analysis

The molecular structure of “[1,2,4]Triazolo[4,3-a]pyridine-8-carboxylic acid” includes a triazolo[4,3-a]pyridine ring. The compound has a molecular weight of 163.14.

Physical And Chemical Properties Analysis

“[1,2,4]Triazolo[4,3-a]pyridine-8-carboxylic acid” is a solid compound. It has a melting point of 188–189 °C.

Scientific Research Applications

[1,2,4]Triazolo[4,3-a]pyridine-8-carboxylic acid dihydrate has a wide range of scientific research applications. It is used as a starting material in the synthesis of various organic compounds, such as 1,2,4-triazolo[4,3-a]pyridine-8-carboxamide, which has been studied as a potential antiviral drug. This compound is also used as a catalyst in the synthesis of new compounds, such as 1,2,4-triazolo[4,3-a]pyridine-8-sulfonamide, which has been studied as a potential herbicide. In addition, this compound has been used as a reagent in the synthesis of various organometallic compounds, such as 1,2,4-triazolo[4,3-a]pyridine-8-carbonyl-rhodium(I) chloride, which has been studied as a potential catalyst for the synthesis of organic compounds.

Mechanism of Action

Target of Action

Triazolo-pyridine compounds have been associated with various biological activities, including anti-inflammatory and antibacterial effects .

Mode of Action

It’s known that triazolo-pyridine compounds can interact with their targets, leading to changes in cellular processes

Biochemical Pathways

Triazolo-pyridine compounds are known to be involved in a variety of biological activities, suggesting they may impact multiple pathways .

Result of Action

Related triazolo-pyridine compounds have demonstrated anti-inflammatory and antibacterial activities , suggesting potential therapeutic applications.

Advantages and Limitations for Lab Experiments

[1,2,4]Triazolo[4,3-a]pyridine-8-carboxylic acid dihydrate has several advantages and limitations for lab experiments. One advantage is that it is relatively inexpensive and easy to obtain. It is also easy to work with, as it is soluble in both organic solvents and water. In addition, it is a versatile building block that can be used in a variety of organic synthesis reactions. However, it is a relatively unstable compound and must be handled carefully to avoid decomposition.

Future Directions

There are several potential future directions for the study of [1,2,4]Triazolo[4,3-a]pyridine-8-carboxylic acid dihydrate. One possibility is to further study its mechanism of action, as well as its biochemical and physiological effects. Another possibility is to explore its potential applications in drug design and development. Additionally, further research could be conducted to explore its potential use as a catalyst in the synthesis of organometallic compounds. Finally, further research could be conducted to explore its potential use in materials science, such as the synthesis of polymers and nanomaterials.

Safety and Hazards

The compound is classified as an eye irritant (Eye Irrit. 2) according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).

Biochemical Analysis

Biochemical Properties

[1,2,4]Triazolo[4,3-a]pyridine-8-carboxylic acid dihydrate plays a significant role in biochemical reactions, particularly in the context of enzyme interactions. This compound has been shown to interact with enzymes such as indoleamine 2,3-dioxygenase 1 (IDO1), which is involved in tryptophan metabolism . The interaction with IDO1 suggests that this compound may influence immune responses and cellular metabolism by modulating enzyme activity.

Cellular Effects

The effects of this compound on cellular processes are profound. This compound has been observed to impact cell signaling pathways, gene expression, and cellular metabolism. For instance, it can inhibit the proliferation of cancer cells by interfering with specific signaling pathways . Additionally, this compound has been shown to induce changes in gene expression, leading to altered cellular functions and metabolic activities.

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It binds to specific biomolecules, such as enzymes, and modulates their activity. For example, its interaction with IDO1 involves binding to the enzyme’s active site, thereby inhibiting its catalytic function . This inhibition can lead to downstream effects on cellular metabolism and immune responses. Additionally, this compound may influence gene expression by interacting with transcription factors or other regulatory proteins.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. Studies have shown that this compound is relatively stable under standard laboratory conditions . Its degradation products and long-term effects on cellular function are still under investigation. In vitro and in vivo studies have indicated that prolonged exposure to this compound can lead to sustained changes in cellular metabolism and function.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit therapeutic effects, such as inhibiting cancer cell proliferation . At higher doses, toxic or adverse effects may be observed, including potential damage to normal cells and tissues. These dosage-dependent effects highlight the importance of careful dosage optimization in therapeutic applications.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that regulate metabolic flux and metabolite levels. For instance, its interaction with IDO1 affects the tryptophan metabolism pathway, leading to changes in the levels of metabolites such as kynurenine . These metabolic alterations can have significant implications for cellular function and overall metabolism.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. This compound can be taken up by cells through active transport mechanisms and distributed to various cellular compartments . Its localization and accumulation within specific tissues can influence its biological activity and therapeutic potential.

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. This compound may be directed to specific cellular compartments, such as the nucleus or mitochondria, through targeting signals or post-translational modifications . Its presence in these compartments can affect its interactions with biomolecules and its overall biological effects.